2-(2-Chlorophenyl)-N-[(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methyl]acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C17H16ClN3OS/c1-21-13(10-15(20-21)16-7-4-8-23-16)11-19-17(22)9-12-5-2-3-6-14(12)18/h2-8,10H,9,11H2,1H3,(H,19,22)
• InChI Key: PKOIFOXKZDIUOK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)CNC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C17H16ClN3OS
• Molecular Weight: 345.8 g/mol

Description

2-(2-Chlorophenyl)-N-[(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methyl]acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by its chemical name, CTAP, and has been the focus of several studies exploring its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

CTAP binds to the kappa opioid receptor and acts as an antagonist, blocking the receptor's activation by endogenous kappa opioid peptides. This results in a decrease in the activity of the kappa opioid receptor and a reduction in the downstream effects of its activation, such as the modulation of pain and stress responses.
Biochemical and Physiological Effects:
CTAP has been shown to affect several biochemical and physiological processes, particularly those related to pain and stress responses. It has been shown to reduce the effects of stress-induced analgesia and to increase the sensitivity to pain in animal models. CTAP has also been shown to have antidepressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

CTAP has several advantages for use in lab experiments, including its high potency and selectivity for the kappa opioid receptor. However, its effects on other opioid receptors and its potential for off-target effects must be carefully considered when designing experiments. Additionally, the synthesis of CTAP can be challenging and may require specialized equipment and expertise.

Future Directions

Several potential future directions for research on CTAP have been identified. These include further exploration of its mechanism of action and its effects on other physiological processes beyond pain and stress responses. Additionally, CTAP may have potential applications in the treatment of addiction, depression, and anxiety, and further research in these areas is warranted. Finally, the development of more efficient and scalable synthesis methods for CTAP may make it more widely available for use in scientific research.

Synthesis Methods

The synthesis of CTAP involves several steps, beginning with the reaction of 2-chlorobenzoyl chloride with 2-methyl-5-thiophen-2-ylpyrazole in the presence of a base, such as triethylamine. This reaction yields 2-(2-chlorophenyl)-N-(2-methyl-5-thiophen-2-ylpyrazol-3-yl)acetamide, which is then reacted with formaldehyde and hydrogen cyanide to produce CTAP.

Scientific Research Applications

CTAP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to bind to the kappa opioid receptor, a G protein-coupled receptor that is involved in the modulation of pain and stress responses. CTAP has been used in several studies to investigate the role of the kappa opioid receptor in addiction, depression, and anxiety.